5-(4-Chlorobenzoyl)-alpha,1,4-trimethyl-1H-pyrrole-2-acetic acid

• CAS No.: 33369-44-7
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol
• IUPAC Name: 2-[5-(4-chlorobenzoyl)-1,4-dimethylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C16H16ClNO3/c1-9-8-13(10(2)16(20)21)18(3)14(9)15(19)11-4-6-12(17)7-5-11/h4-8,10H,1-3H3,(H,20,21)
• InChI Key: IBQAJEYJKSRNHK-UHFFFAOYSA-N
• SMILES: CC1=C(N(C(=C1)C(C)C(=O)O)C)C(=O)C2=CC=C(C=C2)Cl
• Synonyms: 5-(p-chlorobenzoyl)-1,4,alpha-trimethylpyrrole-2-acetic acid; McN 2891; McN-2891

Description

5-(4-Chlorobenzoyl)-alpha,1,4-trimethyl-1H-pyrrole-2-acetic acid, also known as this compound, is a useful research compound. Its molecular formula is C16H16ClNO3 and its molecular weight is 305.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ethanol solution of 2.9 g. (0.0087 mole) of ethyl 5-(p-chlorobenzoyl)1,4,α-trimethylpyrrole-2-acetate is added to 17.5 ml. 0.5 N sodium hydroxide solution, and the mixture is heated under reflux for one hour. The ethanol is evaporated in vacuo, and the solution poured into dilute hydrochloric acid. The precipitated solid is collected by filtration and recrystallized from ether-cyclohexane to give 5-(p-chlorobenzoyl)-1,4,α-trimethylpyrrole-2-acetic acid as a white solid, m.p. 153-154° C. Anal. Calcd. for C16H16ClNO3 : C, 62.85; H, 5.29; N, 4.58%. Found: C, 62.74; H, 5.22; N, 4.47%.